N~1~-cycloheptyl-N~2~-(4-methoxyphenyl)-N~2~-[(4-methyl-3-nitrophenyl)sulfonyl]glycinamide

• IUPAC Name: N-cycloheptyl-2-(4-methoxy-N-(4-methyl-3-nitrophenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C23H29N3O6S/c1-17-9-14-21(15-22(17)26(28)29)33(30,31)25(19-10-12-20(32-2)13-11-19)16-23(27)24-18-7-5-3-4-6-8-18/h9-15,18H,3-8,16H2,1-2H3,(H,24,27)
• InChI Key: OLQNLUPLYIBXGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)NC2CCCCCC2)C3=CC=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C23H29N3O6S
• Molecular Weight: 475.6 g/mol

Description

Sulfonamides, including structures similar to the specified compound, have been extensively studied for their antitumor properties. These compounds often function as cell cycle inhibitors and show promise in clinical settings due to their antimitotic and antiproliferative activities against various cancer cell lines (Owa et al., 2002).

Synthesis Analysis

The synthesis of related sulfonamide compounds often involves complex multi-step processes that yield potent antitumor agents. For instance, the four-component synthesis approach has been utilized to develop 3-substituted 2-methylene-4-nitrobutanenitriles, showcasing the intricate chemistry involved in producing sulfonamides with significant biological activity (Jin et al., 2011).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods like FTIR, NMR, and mass spectrometry are pivotal in determining the molecular structure of sulfonamides. These techniques confirm the configuration of sulfonamide compounds and help elucidate their mechanism of action at the molecular level (Al-Hourani et al., 2016).